Cas no 16546-47-7 (Silane,ethenylmethoxydimethyl-)

• Product Name: Silane,ethenylmethoxydimethyl-
• CAS No: 16546-47-7
• MF: C₅H₁₂OSi
• MW: 116.233682632446
• MDL: MFCD01074481
• CID: 223115
• PubChem ID: 85490
• Update Time: 2025-06-08

Silane,ethenylmethoxydimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane,ethenylmethoxydimethyl-
• DIMETHYLVINYLMETHOXYSILANE
• methoxy-dimethyl-vinyl-silane
• Methoxyvinyldimethylsilane
• Vinyldimethylmethoxysilane
• dimethyl-vinyl-methoxy-silane
• methoxydimethylvinylsilane
• Ethenyl(methoxy)dimethylsilane
• NS00052654
• 16546-47-7
• AKOS006275029
• DTXSID10937090
• Ethenyl dimethyl(methoxy)silane
• dimethyl methylvinyl siloxane
• SCHEMBL62302
• Methoxydimethyl(vinyl)silane
• MFCD01074481
• FT-0695084
• ethenyl-methoxy-dimethylsilane
• Silane, ethenylmethoxydimethyl-
• Dimethyl(vinyl)silyl methyl ether #
• Vinyldimethylmethoxysilane, 95%
• F87166
• EINECS 240-615-3
• NUFVQEIPPHHQCK-UHFFFAOYSA-N

• MDL： MFCD01074481
• Inchi： 1S/C5H12OSi/c1-5-7(3,4)6-2/h5H,1H2,2-4H3
• InChI Key： NUFVQEIPPHHQCK-UHFFFAOYSA-N
• SMILES： [Si](C=C)(C)(C)OC

Computed Properties

• Exact Mass: 116.06600
• Monoisotopic Mass: 116.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 0.783
• Boiling Point: 64.6°C at 760 mmHg
• Refractive Index: 1.393
• PSA: 9.23000
• LogP: 1.56310

Additional information on Silane,ethenylmethoxydimethyl-

Professional Introduction to Silane,ethenylmethoxydimethyl- (CAS No. 16546-47-7)

Silane,ethenylmethoxydimethyl- (CAS No. 16546-47-7) is a specialized organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its ethenylmethoxydimethyl functional group, exhibits unique properties that make it invaluable in various applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates. The molecular structure of this silane derivative is pivotal in understanding its reactivity and potential uses, which will be elaborated upon in detail.

The ethenylmethoxydimethyl group in Silane,ethenylmethoxydimethyl- (CAS No. 16546-47-7) imparts a high degree of versatility to the compound. This functional group can participate in a variety of chemical reactions, including addition reactions, cross-coupling reactions, and polymerization processes. These reactions are crucial in the development of novel materials and drugs, where precise molecular modifications are essential. The compound's ability to undergo such reactions makes it a valuable tool in synthetic chemistry.

In recent years, Silane,ethenylmethoxydimethyl- (CAS No. 16546-47-7) has been extensively studied for its potential applications in pharmaceuticals. Researchers have explored its use as a precursor in the synthesis of various bioactive molecules. The ethenylmethoxydimethyl group serves as a reactive site that can be further functionalized to produce complex structures. This has led to the development of new drug candidates that target a wide range of diseases.

One of the most promising areas of research involving Silane,ethenylmethoxydimethyl- (CAS No. 16546-47-7) is its role in the development of advanced materials. The compound's ability to form stable silicon-carbon bonds makes it an excellent candidate for creating polymers and coatings with enhanced properties. These materials have applications in electronics, construction, and medical devices, where durability and functionality are paramount.

The synthesis of Silane,ethenylmethoxydimethyl- (CAS No. 16546-47-7) involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and controlled radical polymerization, are often employed to achieve the desired product specifications. These methods are critical in maintaining the integrity of the compound for subsequent applications.

Recent studies have also highlighted the importance of Silane,ethenylmethoxydimethyl- (CAS No. 16546-47-7) in nanotechnology. The compound's ability to form self-assembled structures at the nanoscale has opened up new possibilities for creating nanomaterials with tailored properties. These materials have potential applications in drug delivery systems, where precise control over particle size and distribution is essential for optimal therapeutic efficacy.

The pharmaceutical industry has been particularly interested in Silane,ethenylmethoxydimethyl- (CAS No. 16546-47-7) due to its role as a building block for complex drug molecules. Researchers have utilized this compound to synthesize novel heterocyclic compounds that exhibit potent biological activity. The ethenylmethoxydimethyl group allows for further functionalization through various chemical transformations, enabling the creation of diverse pharmacophores.

In conclusion, Silane,ethenylmethoxydimethyl- (CAS No. 16546-47-7) is a versatile organosilicon compound with significant potential in both materials science and pharmaceutical research. Its unique molecular structure and reactivity make it an invaluable tool for synthetic chemists working on advanced materials and drug development. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.